BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 1-
Phenylbutan-2-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Phenylbutan-2-ol

Cat. No.: B045080

Essential Safety and Handling Guide for 1-
Phenylbutan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Phenylbutan-2-ol, ensuring the well-being of laboratory personnel and adherence to safety
protocols. The following procedures and data are designed to offer clear, step-by-step guidance
for operational use and waste management.

Hazard Identification and Safety Data

1-Phenylbutan-2-ol is a chemical that requires careful handling due to its potential health
hazards. According to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), it is classified as a substance that can cause skin irritation, serious eye
irritation, and respiratory irritation.[1][2] Therefore, adherence to strict safety protocols is
mandatory.
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Property Value Source
Molecular Formula C10H140 [1112][3]
Molecular Weight 150.22 g/mol [11[2][3]
Appearance Colorless to light yellow liquid [4]
Boiling Point 124-127 °C @ 25 mm Hg [4]
Density 0.989 g/mL at 25 °C [4]
Flash Point 100 °C (212 °F) [4]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1](2]

GHS Precautionary

Statements

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P312,
P332+P313, P337+P313,
P362, P403+P233, P405,
P501

[1]2]

Note: Occupational Exposure Limits (OELs) such as Permissible Exposure Limits (PELS) or

Threshold Limit Values (TLVs) have not been established for 1-Phenylbutan-2-ol. In the

absence of specific OELS, it is prudent to handle the substance with high caution in a well-

ventilated area, such as a chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to mitigate the risks

associated with handling 1-Phenylbutan-2-ol.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.oc-praktikum.de/nop/en/articles/pdf/SolventRecyclingDisposal_en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-2-butanol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-Phenylbutan-2-ol
https://www.oc-praktikum.de/nop/en/articles/pdf/SolventRecyclingDisposal_en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-2-butanol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-Phenylbutan-2-ol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2277345.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2277345.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2277345.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2277345.htm
https://www.oc-praktikum.de/nop/en/articles/pdf/SolventRecyclingDisposal_en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-2-butanol
https://www.oc-praktikum.de/nop/en/articles/pdf/SolventRecyclingDisposal_en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-2-butanol
https://www.benchchem.com/product/b045080?utm_src=pdf-body
https://www.benchchem.com/product/b045080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification

Chemical splash goggles
Eye Protection Safety Goggles compliant with ANSI 287.1 or
EN 166 standards.

To be worn in addition to safety
Face Protection Face Shield goggles when there is a risk of

splashing.

Nitrile or Neoprene gloves are
recommended. Due to the lack
of specific breakthrough time
data for 1-Phenylbutan-2-ol, it
is advised to double-glove and
Hand Protection Chemical-Resistant Gloves change gloves immediately
upon any sign of
contamination or degradation.
For similar aromatic alcohols,
breakthrough times can vary
significantly based on glove

material and thickness.

) A flame-resistant lab coat worn
Body Protection Laboratory Coat ]
over personal clothing.

Use a NIOSH-approved

respirator with an organic
Respiratory Protection Respirator vapor cartridge if working

outside of a fume hood or if

ventilation is inadequate.

Operational Plan: Safe Handling Protocol

1. Preparation and Engineering Controls:

o Ventilation: Always handle 1-Phenylbutan-2-ol in a properly functioning chemical fume
hood.
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Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.

Spill Kit: Have a spill kit rated for flammable liquids readily available. The kit should contain
absorbent materials, such as vermiculite or sand.

. Handling Procedure:

Donning PPE: Before handling the chemical, put on all required personal protective
equipment as detailed in the table above.

Transferring the Chemical: Use appropriate laboratory glassware and equipment. When
transferring, do so slowly to avoid splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or a
water bath. Avoid open flames.

After Handling: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

. Storage:
Store 1-Phenylbutan-2-ol in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Store in a flammable liquids storage cabinet.
Disposal Plan
1. Waste Segregation and Collection:

o Waste Container: Collect all waste containing 1-Phenylbutan-2-ol in a designated, leak-
proof, and clearly labeled hazardous waste container. The container should be compatible
with flammable organic liquids.
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e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "1-Phenylbutan-2-ol," and the associated hazard symbols (flammable, irritant).

e Segregation: Do not mix 1-Phenylbutan-2-ol waste with other waste streams, particularly
incompatible chemicals like strong acids or bases.

2. Laboratory-Scale Disposal Procedure:

o Small Spills: For small spills, absorb the liquid with an inert material (e.g., sand, vermiculite).
Place the contaminated absorbent material in the designated hazardous waste container.

o Empty Containers: "Empty" containers of 1-Phenylbutan-2-ol must be triple-rinsed with a
suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as
hazardous waste.

o Waste Pickup: Arrange for the disposal of the hazardous waste container through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Do not dispose of 1-Phenylbutan-2-ol down the drain.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 1-Phenylbutan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

